Cas no 771580-13-3 (Benzeneethanamine, 2-fluoro-6-(trifluoromethyl)-)

• Product Name: Benzeneethanamine, 2-fluoro-6-(trifluoromethyl)-
• CAS No: 771580-13-3
• MF: C₉H₉F₄N
• MW: 207.168076276779
• CID: 1783405
• PubChem ID: 53403533
• Update Time: 2025-04-21

Benzeneethanamine, 2-fluoro-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine, 2-fluoro-6-(trifluoromethyl)-
• 771580-13-3
• 2-[2-FLUORO-6-(TRIFLUOROMETHYL)PHENYL]ETHANAMINE

• MDL： MFCD06212776
• Inchi： 1S/C9H9F4N/c10-8-3-1-2-7(9(11,12)13)6(8)4-5-14/h1-3H,4-5,14H2
• InChI Key： IEXGEVODPMKAMA-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C(F)(F)F)=C1CCN

Computed Properties

• Exact Mass: 207.06717
• Monoisotopic Mass: 207.06711194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02